Cas no 63758-79-2 (3-2-(piperidin-4-yl)ethyl-1H-indole)
3-2-(Piperidin-4-yl)ethyl-1H-indole is a heterocyclic compound featuring an indole core linked to a piperidine moiety via an ethyl spacer. This structural motif imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for targeting central nervous system (CNS) receptors and enzymes. The piperidine group enhances binding affinity to biological targets, while the indole framework contributes to favorable pharmacokinetic properties. Its synthetic accessibility and potential for derivatization make it a valuable intermediate in developing pharmacologically active agents, including serotonin receptor modulators and kinase inhibitors. The compound's balanced lipophilicity and hydrogen-bonding capacity further support its utility in lead optimization studies.
63758-79-2 structure
Product Name:3-2-(piperidin-4-yl)ethyl-1H-indole
CAS No:63758-79-2
MF:C15H20N2
MW:228.332703590393
CID:511876
PubChem ID:44668
Update Time:2025-06-25
3-2-(piperidin-4-yl)ethyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,3-[2-(4-piperidinyl)ethyl]-
- 3-(2-piperidin-4-ylethyl)-1H-indole
- 4-[2-(3-indolyl)ethyl]piperidine
- EINECS 264-445-4
- INDALPINE
- Lipstene
- LM 5008
- 3-2-(piperidin-4-yl)ethyl-1H-indole
- Indole, 3-(2-(4-piperidyl)ethyl)-
- (3-indolyl-2-ethyl)piperidine
- indalpina
- SADQVAVFGNTEOD-UHFFFAOYSA-N
- EN300-1827809
- 4-(2-(3-indolyl)ethyl)piperidine
- DTXCID80135687
- Indalpinum
- Indalpinum (INN-Latin)
- BRD-K64973364-001-01-4
- 3-[2-(piperidin-4-yl)ethyl]-1H-indole
- SR-01000944975-1
- LM-5008
- SR-01000944975
- INDALPINE [WHO-DD]
- BRN 0612584
- 1H-Indole, 3-(2-(4-piperidinyl)ethyl)-
- 3-[2-(4-piperidinyl)ethyl]-1h-indole
- INDALPINE [INN]
- V35562QSVT
- SCHEMBL49136
- DB08953
- Upstene
- Indalpinum [INN-Latin]
- DA-74472
- Q6015666
- INDALPINE [MI]
- SCHEMBL49135
- 63758-79-2
- NS00002933
- Indalpino [INN-Spanish]
- 3-(2-(4-Piperidyl)ethyl)indole
- 3-(2-Piperidin-4-yl-ethyl)-1H-indole
- 5-23-07-00434 (Beilstein Handbook Reference)
- AKOS022656728
- LM 5008; Lipstene; Upstene
- BDBM50029150
- PDSP2_001324
- PDSP1_001340
- 3-(2-(Piperidin-4-yl)ethyl)-1H-indole
- Indalpine [INN:BAN]
- UNII-V35562QSVT
- CHEBI:134939
- Indalpino (INN-Spanish)
- DTXSID80213196
- LM 50084
- HY-A0160
- Indalpino
- CS-0017491
- CHEMBL276520
-
- Inchi： 1S/C15H20N2/c1-2-4-15-14(3-1)13(11-17-15)6-5-12-7-9-16-10-8-12/h1-4,11-12,16-17H,5-10H2
- InChI Key： SADQVAVFGNTEOD-UHFFFAOYSA-N
- SMILES： N1CCC(CCC2=CNC3C=CC=CC2=3)CC1
Computed Properties
- Exact Mass: 228.16300
- Monoisotopic Mass: 228.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- PSA: 27.82000
- LogP: 3.42890
3-2-(piperidin-4-yl)ethyl-1H-indole Security Information
- Hazardous Material transportation number：UN 3249
- Packing Group：III
- Hazard Level：6.1(b)
- HazardClass：6.1(b)
- PackingGroup：III
- Safety Term：6.1(b)
- Packing Group：III
3-2-(piperidin-4-yl)ethyl-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-2-(piperidin-4-yl)ethyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827809-0.05g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 0.05g |
$151.0 | 2023-09-19 | |
| Enamine | EN300-1827809-0.1g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 0.1g |
$226.0 | 2023-09-19 | |
| Enamine | EN300-1827809-0.25g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 0.25g |
$322.0 | 2023-09-19 | |
| Enamine | EN300-1827809-0.5g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 0.5g |
$508.0 | 2023-09-19 | |
| Enamine | EN300-1827809-1.0g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 1g |
$651.0 | 2023-06-01 | |
| Enamine | EN300-1827809-2.5g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 2.5g |
$1356.0 | 2023-09-19 | |
| Enamine | EN300-1827809-5.0g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 5g |
$2669.0 | 2023-06-01 | |
| Enamine | EN300-1827809-10.0g |
3-[2-(piperidin-4-yl)ethyl]-1H-indole |
63758-79-2 | 95% | 10g |
$5199.0 | 2023-06-01 | |
| TargetMol Chemicals | T25533-5 mg |
Indalpine |
63758-79-2 | 98% | 5mg |
￥ 7,000 | 2023-07-11 | |
| TargetMol Chemicals | T25533-50 mg |
Indalpine |
63758-79-2 | 98% | 50mg |
￥ 13,800 | 2023-07-11 |
3-2-(piperidin-4-yl)ethyl-1H-indole Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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